Cas no 6509-07-5 (dimethyloxirane-2-carbonitrile)

• Product Name: dimethyloxirane-2-carbonitrile
• CAS No: 6509-07-5
• MF: C₅H₇NO
• MW: 97.1151812076569
• MDL: MFCD00101214
• CID: 408102
• PubChem ID: 11105314
• Update Time: 2025-10-10

dimethyloxirane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Oxiranecarbonitrile, 3,3-dimethyl-
• 3,3-DIMETHYL-OXIRANE-2-CARBONITRILE
• 2-oxiranecarbonitrile, 3,3-dimethyl-
• 3,3-Dimethyloxirane-2-carbonitrile
• LogP
• dimethyloxirane-2-carbonitrile
• 6509-07-5
• EN300-135091
• Z1198150592
• MFCD00101214
• 3,3-dimethyl-oxiranecarbonitrile
• DTXSID80455271
• AKOS006273861
• 3,3-dimethyl-2-oxiranecarbonitrile

• MDL： MFCD00101214
• Inchi： 1S/C5H7NO/c1-5(2)4(3-6)7-5/h4H,1-2H3
• InChI Key： VZBJDPNXMSXOPF-UHFFFAOYSA-N
• SMILES： O1C(C#N)C1(C)C

Computed Properties

• Exact Mass: 97.05281
• Monoisotopic Mass: 97.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.038
• Boiling Point: 162.798°C at 760 mmHg
• Flash Point: 62.629°C
• Refractive Index: 1.443
• PSA: 36.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides Epoxides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Epoxides

Additional information on dimethyloxirane-2-carbonitrile

Comprehensive Overview of Dimethyloxirane-2-carbonitrile (CAS No. 6509-07-5): Properties, Applications, and Industry Insights

Dimethyloxirane-2-carbonitrile (CAS No. 6509-07-5), a specialized organic compound, has garnered significant attention in pharmaceutical and fine chemical industries due to its unique epoxide and nitrile functional groups. This highly reactive intermediate is pivotal in synthesizing chiral building blocks for APIs (Active Pharmaceutical Ingredients) and agrochemicals. Its molecular structure, featuring a three-membered oxirane ring and a cyano group, enables diverse chemical transformations, including ring-opening reactions and nucleophilic additions, making it invaluable for stereoselective synthesis.

Recent trends highlight growing demand for sustainable synthetic routes and green chemistry applications, where dimethyloxirane-2-carbonitrile plays a role in catalytic asymmetric epoxidations. Researchers frequently search for "epoxide derivatives in drug discovery" or "nitrile-containing intermediates," reflecting its relevance in modern organic synthesis. The compound’s low environmental persistence and compatibility with biocatalysts align with the industry’s shift toward eco-friendly processes.

Analytical characterization of CAS No. 6509-07-5 involves advanced techniques like GC-MS and NMR spectroscopy, ensuring purity for critical applications. Its stability under inert conditions and solubility in polar aprotic solvents (e.g., acetonitrile or DMF) are frequently discussed in technical forums. Notably, patents related to "chiral auxiliaries" and "epoxide ring-opening catalysts" often cite this compound, underscoring its industrial importance.

In pharmaceuticals, dimethyloxirane-2-carbonitrile serves as a precursor for β-amino alcohols, key motifs in antiviral and antihypertensive drugs. Searches for "epoxide to amino alcohol conversion" or "cyanohydrin derivatives" correlate with its utility in multi-step syntheses. The compound’s regioselectivity in reactions with nucleophiles (e.g., amines or thiols) is a hot topic in peer-reviewed journals, particularly for designing targeted drug delivery systems.

From a commercial perspective, suppliers emphasize high-purity grades (≥98%) of 6509-07-5 to meet stringent regulatory standards. FAQs like "safe handling of reactive nitriles" or "scaling up epoxide reactions" reflect end-user concerns. Innovations in continuous flow chemistry have further optimized its production, reducing waste and improving yield—a response to the "green synthesis" trend dominating search queries.

Future prospects for dimethyloxirane-2-carbonitrile include explorations in material science, such as polymer cross-linking agents, and catalysis for CO₂ fixation. Its dual functionality (oxirane + nitrile) positions it as a versatile candidate for click chemistry applications, a rapidly growing field. As industries prioritize atom-efficient methodologies, this compound’s role in C-C bond formation reactions is expected to expand, aligning with global carbon-neutrality goals.